Cas no 1805405-62-2 (Ethyl 2-chloro-3-(difluoromethyl)-4-hydroxypyridine-6-acetate)

• Product Name: Ethyl 2-chloro-3-(difluoromethyl)-4-hydroxypyridine-6-acetate
• CAS No: 1805405-62-2
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4808735
• Update Time: 2025-06-13

Ethyl 2-chloro-3-(difluoromethyl)-4-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3-(difluoromethyl)-4-hydroxypyridine-6-acetate

• Inchi： 1S/C10H10ClF2NO3/c1-2-17-7(16)4-5-3-6(15)8(10(12)13)9(11)14-5/h3,10H,2,4H2,1H3,(H,14,15)
• InChI Key： GAXKHVQPFYFFAD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(C=C(CC(=O)OCC)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 2-chloro-3-(difluoromethyl)-4-hydroxypyridine-6-acetate

Comprehensive Overview of Ethyl 2-chloro-3-(difluoromethyl)-4-hydroxypyridine-6-acetate (CAS No. 1805405-62-2)

Ethyl 2-chloro-3-(difluoromethyl)-4-hydroxypyridine-6-acetate (CAS No. 1805405-62-2) is a specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure featuring a difluoromethyl group and a hydroxypyridine core, is widely studied for its potential applications in drug discovery and crop protection. Researchers are particularly interested in its role as a key intermediate in the synthesis of bioactive molecules, owing to its versatile reactivity and stability under various conditions.

The growing demand for fluorinated pyridine derivatives in modern chemistry has placed compounds like Ethyl 2-chloro-3-(difluoromethyl)-4-hydroxypyridine-6-acetate at the forefront of innovation. Fluorine incorporation often enhances the metabolic stability, bioavailability, and binding affinity of molecules, making this compound a valuable building block for designing next-generation therapeutics. Recent studies highlight its potential in addressing challenges such as antimicrobial resistance and sustainable agriculture, aligning with global trends toward greener and more efficient chemical solutions.

From a synthetic perspective, the chloro and hydroxy functional groups in Ethyl 2-chloro-3-(difluoromethyl)-4-hydroxypyridine-6-acetate offer multiple sites for further modifications, enabling the creation of diverse analogs. This adaptability is crucial for structure-activity relationship (SAR) studies, where slight alterations can lead to significant improvements in efficacy or selectivity. The compound's compatibility with cross-coupling reactions and nucleophilic substitutions further expands its utility in medicinal chemistry and material science.

In agrochemical applications, Ethyl 2-chloro-3-(difluoromethyl)-4-hydroxypyridine-6-acetate is explored for its potential as a precursor to novel pesticides or herbicides. The difluoromethyl moiety is known to contribute to the bioactivity of many agrochemicals, offering advantages such as prolonged residual activity and reduced environmental persistence. As the industry shifts toward safer and more targeted solutions, this compound's role in developing sustainable crop protection agents becomes increasingly relevant.

Quality control and analytical characterization of CAS No. 1805405-62-2 are critical for ensuring its consistent performance in research and industrial applications. Advanced techniques like HPLC, NMR, and mass spectrometry are employed to verify purity and structural integrity. Regulatory compliance and safety assessments are also integral to its handling, particularly in light of evolving guidelines for fluorinated compounds in consumer and environmental contexts.

Looking ahead, the versatility of Ethyl 2-chloro-3-(difluoromethyl)-4-hydroxypyridine-6-acetate positions it as a compound of enduring interest. Whether in the design of new pharmaceuticals or eco-friendly agrochemicals, its unique properties continue to inspire innovation. Researchers and industry professionals alike are encouraged to explore its potential further, leveraging its structural features to address some of the most pressing challenges in science and technology today.